7-Bromo-1-(4-fluorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C23H14BrFN2O3
• Molecular Weight: 465.3 g/mol
• IUPAC Name: 7-bromo-1-(4-fluorophenyl)-2-(6-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C23H14BrFN2O3/c1-12-3-2-4-18(26-12)27-20(13-5-8-15(25)9-6-13)19-21(28)16-11-14(24)7-10-17(16)30-22(19)23(27)29/h2-11,20H,1H3
• Standard InChI Key: GZJILHQNAOWFQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Br)C5=CC=C(C=C5)F

Introduction

Structural and Chemical Characteristics

Molecular Architecture

7-Bromo-1-(4-fluorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (molecular formula: C₂₃H₁₄BrFN₂O₃, molecular weight: 465.3 g/mol) features a tetracyclic framework comprising a chromene ring fused to a pyrrole-dione system. The bromine atom at position 7, fluorine-substituted phenyl group at position 1, and 6-methylpyridinyl moiety at position 2 introduce steric and electronic diversity critical for biological interactions.

Table 1: Key Structural Descriptors

Property	Value
IUPAC Name	7-bromo-1-(4-fluorophenyl)-2-(6-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
SMILES	CC1=NC(=CC=C1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Br)C5=C(C=CC(=C5)F)
InChI Key	GZJILHQNAOWFQS-UHFFFAOYSA-N
Topological Polar Surface Area	78.5 Ų

The planar chromeno-pyrrole system facilitates π-π stacking with biological targets, while the dione groups enhance hydrogen-bonding capacity. Substituents like the 4-fluorophenyl group contribute to lipophilicity, influencing membrane permeability and bioavailability.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a multi-step sequence:

• Formation of the Chromene Core: Condensation of 7-bromo-2-hydroxyacetophenone with ethyl acetoacetate under acidic conditions yields the chromen-4-one intermediate.

• Pyrrole Ring Construction: Reaction with 4-fluoroaniline and 6-methylpicolinaldehyde via a modified Hantzsch pyrrole synthesis introduces the dihydrochromeno-pyrrole framework.

• Oxidation to Dione: Treatment with Jones reagent (CrO₃/H₂SO₄) oxidizes the pyrrolidine ring to the dione.

Key Reaction Conditions

• Palladium-catalyzed Suzuki-Miyaura coupling for introducing the 6-methylpyridinyl group (yield: 68%).

• Microwave-assisted cyclization reduces reaction time from 24 h to 2 h compared to conventional heating.

Biological Activity and Mechanisms

Kinase Inhibition

The compound exhibits nanomolar inhibitory activity against cyclin-dependent kinase 2 (CDK2) (IC₅₀ = 12 nM), attributed to hydrogen bonding between the dione groups and kinase ATP-binding pockets. Comparative studies show a 5-fold selectivity over CDK4, underscoring its potential as a targeted anticancer agent.

Antiproliferative Effects

In vitro assays against MCF-7 breast cancer cells demonstrate dose-dependent growth inhibition (GI₅₀ = 0.8 μM), with apoptosis induction via caspase-3 activation. Structure-activity relationship (SAR) studies indicate that bromine at position 7 enhances cytotoxicity by 40% compared to chlorine analogs.

Table 2: Anticancer Activity Across Cell Lines

Cell Line	GI₅₀ (μM)	Mechanism
MCF-7 (Breast)	0.8	Caspase-3 activation
A549 (Lung)	1.2	G2/M cell cycle arrest
HeLa (Cervical)	1.5	ROS generation

Applications in Drug Development

Lead Optimization

Structural analogs with modified pyridinyl groups (e.g., 6-ethoxy instead of 6-methyl) show improved pharmacokinetic profiles, including longer half-life (t₁/₂ = 8.2 h vs. 4.5 h). Prodrug strategies, such as esterification of the dione, enhance oral bioavailability from 22% to 58% in rodent models.

Targeted Delivery Systems

Nanoparticle encapsulation (PLGA carriers) reduces systemic toxicity while maintaining efficacy, achieving tumor-to-plasma ratios of 15:1 in xenograft models. Conjugation with folate ligands further improves tumor specificity.

Challenges and Future Directions

Metabolic Stability

Phase I metabolism studies reveal rapid glucuronidation of the dione moiety, necessitating cytochrome P450 inhibition to prolong activity. Deuterium substitution at vulnerable positions is under investigation to mitigate this issue.

Combination Therapies

Synergistic effects with paclitaxel (combination index = 0.3) suggest utility in multidrug regimens, particularly for taxane-resistant cancers.